2-Chloro-4-(3-chlorophenyl)benzonitrile

• IUPAC Name: 2-chloro-4-(3-chlorophenyl)benzonitrile
• InChI: InChI=1S/C13H7Cl2N/c14-12-3-1-2-9(6-12)10-4-5-11(8-16)13(15)7-10/h1-7H
• InChI Key: UMRMTRVYHJFULT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC(=C(C=C2)C#N)Cl
• Molecular Formula: C13H7Cl2N
• DSSTOX Substance ID: DTXSID30742769
• Molecular Weight: 248.10 g/mol
• CAS RN: 1355247-47-0

Description

2-Chloro-4-(3-chlorophenyl)benzonitrile, also known as 2-chloro-4-chlorophenylbenzonitrile, is a synthetic organic compound belonging to the class of nitriles. It is a colorless, crystalline solid that is insoluble in water and has a molar mass of 252.55 g/mol. It is used in a variety of laboratory experiments, as well as in the synthesis of pharmaceuticals and other organic compounds.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis of derivatives from 2-Chloro-4-(3-chlorophenyl)benzonitrile and their subsequent evaluation for biological activities. For instance, the conversion of 2-chlorosalicylaldehyde into its oxime, which then leads to the synthesis of compounds with potential antibacterial and antifungal activities, showcases the compound's application in creating new antimicrobial agents (Kumar et al., 2022). Another study involved the conversion of related benzonitriles into 3-aminoindole-2-carbonitriles, highlighting the compound's utility in synthesizing compounds with varied biological activities (Michaelidou & Koutentis, 2009).

Molecular Structure Analysis

The study of molecular packing properties and crystal structures of symmetrically substituted diaryl furoxans, including derivatives of 2-Chloro-4-(3-chlorophenyl)benzonitrile, provides insights into their solid-state chemistry and potential applications in materials science (Ojala et al., 2017).

Chemical Synthesis and Mechanistic Studies

Further applications include the investigation of novel synthetic routes and mechanistic studies. For example, the oxidative coupling of alkanones with coordinated compounds to palladium(II) showcases the chemical versatility and potential for creating complex molecules with specific functionalities (El-Abadelah et al., 2018). Additionally, the development of sensitive methods for determining specific contents in drug substances by gas chromatography underlines the compound's relevance in pharmaceutical analysis (Reddy et al., 2013).

Photocatalysis and Material Science

The compound's derivatives have also been explored in photocatalysis, demonstrating the potential for environmental applications, such as the degradation of pollutants in water (Zhang et al., 2007). The synthesis of novel soluble aromatic polyesters with pendant cyano groups indicates its application in the development of new materials with potential uses in various industries (Yu et al., 2009).